5-Bromo-4-chloro-6-methylpyridine-3-carboxylic acid
Overview
Description
The compound “5-Bromo-4-chloro-6-methylpyridine-3-carboxylic acid” belongs to the class of organic compounds known as halopyridines . These are aromatic compounds containing a halogen atom linked to a pyridine ring .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds such as pinacol boronic esters are synthesized using a radical approach . Protodeboronation of alkyl boronic esters is a common method used .Molecular Structure Analysis
The molecular structure of a similar compound, “6-Bromo-4-methylpyridine-3-boronic acid”, has a molecular formula of C6H7BBrNO2 and a molecular weight of 215.84 g/mol .Chemical Reactions Analysis
In general, pyridine compounds can undergo a variety of chemical reactions, including oxidation, amination, halogenation, and various carbon-carbon bond formations .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 5-Bromo-4-chloro-6-methylpyridine-3-carboxylic acid, focusing on six unique applications:
Pharmaceutical Development
5-Bromo-4-chloro-6-methylpyridine-3-carboxylic acid is often used as an intermediate in the synthesis of various pharmaceutical compounds. Its unique structure allows it to be a building block for drugs targeting specific biological pathways, particularly in the development of anti-inflammatory and anti-cancer agents .
Agrochemical Research
This compound is also utilized in the development of agrochemicals, such as herbicides and pesticides. Its ability to interfere with specific biochemical processes in plants and pests makes it a valuable component in creating more effective and targeted agrochemical products .
Material Science
In material science, 5-Bromo-4-chloro-6-methylpyridine-3-carboxylic acid is used in the synthesis of advanced materials. Its incorporation into polymers and other materials can enhance properties like thermal stability, chemical resistance, and mechanical strength, making it useful in various industrial applications .
Chemical Synthesis
The compound serves as a key reagent in organic synthesis, particularly in the formation of complex molecules. Its bromine and chlorine substituents make it a versatile intermediate for cross-coupling reactions, facilitating the creation of diverse chemical entities for research and industrial purposes .
Biochemical Assays
In biochemical research, 5-Bromo-4-chloro-6-methylpyridine-3-carboxylic acid is used in assays to study enzyme activity and protein interactions. Its specific chemical properties allow it to act as a probe or inhibitor in various biochemical pathways, aiding in the understanding of cellular processes.
Environmental Science
This compound is also explored in environmental science for its potential role in the degradation of pollutants. Researchers investigate its reactivity and stability to develop methods for breaking down harmful substances in the environment, contributing to cleaner and safer ecosystems .
Future Directions
properties
IUPAC Name |
5-bromo-4-chloro-6-methylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrClNO2/c1-3-5(8)6(9)4(2-10-3)7(11)12/h2H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNAYDVWXAHYIMS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C(=C1Br)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.48 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-4-chloro-6-methylpyridine-3-carboxylic acid | |
CAS RN |
1394042-74-0 |
Source
|
| Record name | 5-bromo-4-chloro-6-methylpyridine-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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